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Abstract
This document provides a detailed guide for the automated synthesis of [99mTc]Tc-PSMA-I&S

(Prostate-Specific Membrane Antigen, Imaging and Surgery), a radiopharmaceutical used for

SPECT imaging and radioguided surgery in prostate cancer. The protocol is designed for a fully

automated process using a Scintomics GRP 4V synthesis module, ensuring reproducibility and

adherence to cGMP guidelines. Detailed methodologies for quality control, including

radiochemical purity and stability, are also presented.

Introduction
Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the diagnosis and

therapy of prostate cancer due to its overexpression on prostate cancer cells. [99mTc]Tc-

PSMA-I&S is a technetium-99m labeled ligand that specifically binds to PSMA, enabling

sensitive detection of primary tumors and metastatic lesions.[1][2] Its dual function allows for

both preoperative imaging and intraoperative guidance for the surgical removal of PSMA-

positive tissue.[2] The automated synthesis of this tracer enhances production efficiency and

radiological safety, making it a valuable tool in clinical research and drug development.
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Automated Synthesis of [99mTc]Tc-PSMA-I&S
The automated synthesis of [99mTc]Tc-PSMA-I&S is typically performed on a cassette-based

synthesis module, such as the Scintomics GRP 4V.[3][4] The process involves the reduction of

[99mTc]pertechnetate and its chelation by the PSMA-I&S precursor.

Reagents and Materials
PSMA-I&S precursor (lyophilized)

[99mTc]Pertechnetate (Na[99mTc]O4) from a commercial 99Mo/99mTc generator

Stannous chloride (SnCl2) solution

HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid) buffer

Sodium hydroxide (NaOH) solution for pH adjustment

Sterile water for injection

Sterile vials

Scintomics GRP 4V synthesis module and cassettes

Automated Synthesis Workflow
The synthesis process is pre-programmed on the Scintomics module. A crucial step is the

adjustment of the reaction mixture's pH to a range of 7.8-8.2, which is critical for achieving high

radiochemical yield.[5][6]
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Automated Synthesis Workflow of [99mTc]Tc-PSMA-I&S

Preparation

Automated Synthesis

Purification and Formulation

Dissolve PSMA-I&S precursor in HEPES buffer

Add Stannous Chloride Solution

Adjust pH with NaOH to 7.8-8.2

Transfer [99mTc]Pertechnetate to Reaction Vial

Incubate at Room Temperature

Trap on C18 Cartridge

Elute with Ethanol/Water

Formulate in Saline

Sterile Filtration (0.22 µm)

Final [99mTc]Tc-PSMA-I&S Product

Click to download full resolution via product page

Caption: Automated synthesis workflow for [99mTc]Tc-PSMA-I&S.
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Experimental Protocols
Protocol 1: Automated Synthesis of [99mTc]Tc-PSMA-
I&S

Preparation: In a sterile vial, dissolve 40 µg of the PSMA-I&S precursor in HEPES buffer.[5]

Add a solution of stannous chloride and ascorbic acid to the precursor solution.[5]

Carefully add sodium hydroxide (e.g., 120 µL of 10 M NaOH) to adjust the pH of the

precursor solution to between 7.8 and 8.2.[5][6]

Automated Synthesis:

Transfer the prepared precursor solution to the reaction vessel of the Scintomics GRP

module.

Transfer the desired activity of [99mTc]pertechnetate to the reaction vessel.

Allow the reaction to proceed at room temperature according to the pre-programmed

sequence. The total processing time is typically around 40 minutes.[6]

Purification: The reaction mixture is passed through a C18 cartridge to trap the [99mTc]Tc-

PSMA-I&S.

Formulation: The product is eluted from the cartridge with an ethanol/water mixture and

subsequently formulated in sterile saline.

Sterilization: The final product is passed through a 0.22 µm sterile filter into a sterile vial.

Data Presentation
Table 1: Summary of Radiochemical Yield and Purity
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Study Reference Automated System
Radiochemical
Yield (RCY)

Radiochemical
Purity (RCP)

Plhak et al. (2023)[4]

[5][6]
Scintomics GRP 4V 58.7 ± 1.5% 93.0 ± 0.3%

Aalbersberg et al.[7] Scintomics Not specified
96.3%, 97.6%, 98.2%

(3 batches)

Another Study[1] Not specified 92.05% ± 2.20% >95%

Table 2: Stability of [99mTc]Tc-PSMA-I&S
Study Reference Time Point Radiochemical Purity

Plhak et al. (2023)[5][6] 6 hours 92.8 ± 0.1%

Aalbersberg et al.[7] up to 6 hours > 90%

Aalbersberg et al.[7] 24 hours Below acceptance limits

Quality Control Protocols
A comprehensive quality control of the final [99mTc]Tc-PSMA-I&S product is essential to ensure

its safety and efficacy.

Quality Control Workflow for [99mTc]Tc-PSMA-I&S

Physicochemical Tests Radiochemical Purity Biological Tests

Visual Inspection
(Clear, Colorless, No Particulates)

Product Release

pH Measurement
(pH 7-8)

HPLC
(Determine % [99mTc]Tc-PSMA-I&S, % Free [99mTc]O4-)

TLC
(Determine % Colloidal [99mTc]TcO2)

Sterility Test
(Absence of Microbial Growth)

Bacterial Endotoxin Test (LAL)
(Absence of Pyrogens)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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